Cas no 685514-00-5 (1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-PHENYL-1-[TRIS(1-METHYLETHYL)SILYL]-)

• Product Name: 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-PHENYL-1-[TRIS(1-METHYLETHYL)SILYL]-
• CAS No: 685514-00-5
• MF: C₂₂H₂₉ClN₂Si
• MW: 385.017565488815
• CID: 3236082
• PubChem ID: 85966691
• Update Time: 2025-04-21

1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-PHENYL-1-[TRIS(1-METHYLETHYL)SILYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-PHENYL-1-[TRIS(1-METHYLETHYL)SILYL]-
• 4-Chloro-5-phenyl-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridine
• 4-Chloro-5-phenyl-1-(tris(1-methylethyl)silyl)-1H-pyrrolo(2,3-b)pyridine
• 685514-00-5
• DTXSID901149723

• Inchi： 1S/C22H29ClN2Si/c1-15(2)26(16(3)4,17(5)6)25-13-12-19-21(23)20(14-24-22(19)25)18-10-8-7-9-11-18/h7-17H,1-6H3
• InChI Key： OYRKOINEBLQSHD-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 384.1788532Da
• Monoisotopic Mass: 384.1788532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų